Cas no 22071-33-6 (Benzeneacetonitrile,3-benzoyl-2-methoxy-)
22071-33-6 structure
Product Name:Benzeneacetonitrile,3-benzoyl-2-methoxy-
CAS No:22071-33-6
MF:C16H13NO2
MW:251.279924154282
CID:271511
PubChem ID:89588
Update Time:2025-04-19
Benzeneacetonitrile,3-benzoyl-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3-benzoyl-2-methoxy-
- (3-Benzoyl-2-methoxyphenyl)acetonitrile
- 2-(3-benzoyl-2-methoxyphenyl)acetonitrile
- EINECS 244-764-5
- 2-[3-(benzoyl)-2-methoxyphenyl]acetonitrile
- NS00027046
- 22071-33-6
- DTXSID90176566
- SCHEMBL9427493
-
- Inchi: 1S/C16H13NO2/c1-19-16-13(10-11-17)8-5-9-14(16)15(18)12-6-3-2-4-7-12/h2-9H,10H2,1H3
- InChI Key: MIJYFLXOJQTGHU-UHFFFAOYSA-N
- SMILES: O(C)C1C(CC#N)=CC=CC=1C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 251.09469
- Monoisotopic Mass: 251.094629
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1
- XLogP3: 2.9
Experimental Properties
- Density: 1.153
- Boiling Point: 463.5°Cat760mmHg
- Flash Point: 201.9°C
- Refractive Index: 1.577
- PSA: 50.09
Benzeneacetonitrile,3-benzoyl-2-methoxy- Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
22071-33-6 (Benzeneacetonitrile,3-benzoyl-2-methoxy-) Related Products
- 5449-69-4(2,4'-Dimethoxybenzophenone)
- 2553-04-0(2-Methoxybenzophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk